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Compound of Interest

1-Boc-3-(4-
Compound Name:

Aminophenyl)piperidine
CAS No.: 875798-79-1
Cat. No.: B1521923

Get Quote

\ J

A Strategic Scaffold for PARP Inhibition and CNS Drug Design

Part 1: Executive Summary & Chemical Identity

1-Boc-3-(4-Aminophenyl)piperidine is a high-value chiral intermediate, most notably serving
as the structural core for Niraparib (Zejula), a potent poly(ADP-ribose) polymerase (PARP)
inhibitor used in ovarian cancer therapy.[1] Its structural significance lies in the 3-arylpiperidine
motif—a "privileged structure” that offers a rigid, non-planar scaffold capable of directing
substituents into specific hydrophobic pockets of target proteins (e.g., GPCRs, Kinases, PARP

enzymes).

Chemical Identity Table
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Property Specification

) (S)-tert-Butyl 3-(4-aminophenyl)piperidine-1-
Chemical Name
carboxylate

1171197-20-8 (S-isomer) Note: 875798-79-1

CAS Number
refers to the racemate
Molecular Formula C16H24N202
Molecular Weight 276.38 g/mol
Physical State White to off-white crystalline solid
N Soluble in DMSO, Methanol, DCM; Insoluble in
Solubility
water
o The (S)-enantiomer is the pharmacologically
Chirality

active scaffold for Niraparib.[1][2]

Part 2: Strategic Application in Drug Design
The "Privileged" 3-Arylpiperidine Scaffold

Unlike flat aromatic systems, the 3-arylpiperidine core provides defined three-dimensional
vectors. In the context of PARP inhibitors:

» Binding Affinity: The piperidine ring mimics the ribose sugar of NAD+, positioning the aryl
group to stack with tyrosine residues in the catalytic cleft.

o ADME Optimization: The Boc-protected amine allows for late-stage diversification (e.g., urea
formation, amidation) to tune lipophilicity (LogD) and metabolic stability.

Mechanism of Action (Niraparib Context)

The (S)-isomer of this scaffold is critical for trapping PARP1/2 enzymes on damaged DNA,
preventing repair and leading to synthetic lethality in BRCA-mutated cancer cells.
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Figure 1: Pharmacological Logic of the 3-Arylpiperidine Scaffold

Click to download full resolution via product page

Part 3: Synthesis & Manufacturing Protocols

For research and scale-up, the synthesis must balance enantioselectivity with cost-efficiency.
Below is the industry-standard "Suzuki-Reduction-Resolution"” route, which is robust and
scalable.

Route A: The Suzuki-Reduction Sequence (High
Robustness)

This route constructs the carbon skeleton via cross-coupling, followed by reduction and chiral
resolution.

Step 1: Suzuki-Miyaura Coupling

Reaction: 3-Pyridineboronic acid + 1-lodo-4-nitrobenzene
3-(4-Nitrophenyl)pyridine
o Reagents: Pd(PPhs)s (catalyst), Na2COs (base), DME/Water (solvent).

e Conditions: Reflux under N2 for 12 hours.

o Why: High yield formation of the biaryl bond prior to saturation.

Step 2: Catalytic Hydrogenation (Global Reduction)
Reaction: 3-(4-Nitrophenyl)pyridine + Hz
3-(4-Aminophenyl)piperidine

» Reagents: PtO2 (Adam's catalyst) or Rh/C, Acetic Acid, Hz (50 psi).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1521923/docs?utm_src=pdf-body-img#technical-whitepaper-1-boc-3-4-aminophenyl-piperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521923?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Conditions: Room temperature, 24 hours.

 Critical Insight: This step reduces both the nitro group (to amine) and the pyridine ring (to
piperidine) simultaneously.

¢ Result: Racemic mixture of the free amine.

Step 3: Boc-Protection & Chiral Resolution

Reaction: Racemate + (Boc)20

Racemic Boc-Intermediate
(S)-Isomer

e Protocol:
o Treat crude amine with Di-tert-butyl dicarbonate ((Boc)20) and TEA in DCM.

o Resolution: Dissolve racemic Boc-compound in Ethanol. Add (S)-(+)-Mandelic acid or D-
Phenylglycine.

o Crystallization: The (S,S)-diastereomeric salt crystallizes out preferentially.

o Free Basing: Treat salt with 1IN NaOH to release the pure (S)-enantiomer (CAS 1171197-
20-8).

Experimental Workflow Diagram
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Start:
3-Pyridineboronic Acid
+ 4-Nitroiodobenzene

Step 1: Suzuki Coupling
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: Intermediate:

| 3-(4-Nitrophenyl)pyridine
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Step 2: Hydrogenation
(PtO2, H2, 50 psi)

Racemic 3-(4-Aminophenyl)piperidine

1
Intermediate: :
1
I
1

Step 3: Boc Protection
((Boc)20, TEA)

Step 4: Chiral Resolution
(Crystallization with Chiral Acid)

Final Product:
(S)-1-Boc-3-(4-Aminophenyl)piperidine
(>99% ee)

Figure 2: Industrial Synthesis Workflow for CAS 1171197-20-8

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1521923/docs?utm_src=pdf-body-img#technical-whitepaper-1-boc-3-4-aminophenyl-piperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521923?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Part 4: Quality Control & Analytics

To ensure the integrity of this intermediate for drug development, the following analytical

specifications must be met.

Test Method Acceptance Criteria
Conforms to structure;

Identification 1H-NMR (DMSO-de) characteristic Boc singlet @
1.40 ppm.

Purity (Chemical) HPLC (C18 Column) 98.0% Area

Purity (Chiral) Chiral HPLC (Chiralpak AD-H) ~ 99-0% ee (Enantiomeric
Excess)

) Ethanol < 5000 ppm, DCM <

Residual Solvents GC-HS
600 ppm

Loss on Drying Gravimetric 0.5% w/iw

Self-Validating NMR Check:

e Look for the doublet of doublets (dd) around 6.5—-7.0 ppm, corresponding to the para-

substituted aniline ring.

 Verify the integration ratio of the Boc methyls (9H) to the aromatic protons (4H) is exactly

2.25:1.

Part 5: Safety & Handling

» Hazard Classification: Irritant (Skin/Eye).

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). The amine is sensitive to

oxidation over long periods (turning brown).

e Handling: Use standard PPE (Gloves, Goggles, Lab Coat). Avoid dust formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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